Cas no 70018-11-0 (1-(chloromethyl)-3-methyl-2-nitrobenzene)

1-(chloromethyl)-3-methyl-2-nitrobenzene structure
70018-11-0 structure
Product Name:1-(chloromethyl)-3-methyl-2-nitrobenzene
CAS No:70018-11-0
MF:C8H8ClNO2
MW:185.607621192932
CID:1740559
PubChem ID:13573563
Update Time:2025-04-21

1-(chloromethyl)-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(chloromethyl)-3-methyl-2-nitrobenzene
    • SureCN66829
    • 2-nitro-3-methyl benzyl chloride
    • AGN-PC-00N4EW
    • 3-(chloromethyl)-2-nitrotoluene
    • 1-chloromethyl-3-methyl-2-nitro-benzene
    • Benzene, 1-(chloromethyl)-3-methyl-2-nitro-
    • SureCN66829; 2-nitro-3-methyl benzyl chloride; AGN-PC-00N4EW; 3-(chloromethyl)-2-nitrotoluene; 1-chloromethyl-3-methyl-2-nitro-benzene; Benzene, 1-(chloromethyl)-3-methyl-2-nitro-;
    • DKOAMCBHOMXOPX-UHFFFAOYSA-N
    • SCHEMBL66829
    • EN300-1587508
    • DTXSID80544159
    • 70018-11-0
    • DB-122275
    • MDL: MFCD09744690
    • Inchi: 1S/C8H8ClNO2/c1-6-3-2-4-7(5-9)8(6)10(11)12/h2-4H,5H2,1H3
    • InChI Key: DKOAMCBHOMXOPX-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 185.0243562g/mol
  • Monoisotopic Mass: 185.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 45.8Ų

1-(chloromethyl)-3-methyl-2-nitrobenzene Pricemore >>

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